Cas no 70059-80-2 (4-phenyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-phenyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 70059-80-2
• MF: C₂₃H₁₆N₄S
• MW: 380.464942932129
• CID: 974561
• PubChem ID: 2423908
• Update Time: 2025-05-25

4-phenyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-5-(2-phenylquinolin-4-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4-phenyl-3-(2-phenylquinolin-4-yl)-1H-1,2,4-triazole-5-thione
• 4-PHENYL-5-(2-PHENYLQUINOLIN-4-YL)-4H-1,2,4-TRIAZOLE-3-THIOL
• 4H-1,2,4-triazole-3-thiol, 4-phenyl-5-(2-phenyl-4-quinolinyl)-
• 70059-80-2
• CS-0220959
• Z56964590
• DTXSID20368598
• EN300-07982
• C23H16N4S
• AKOS005198841
• G35724
• 4-phenyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD04639763
• Inchi： 1S/C23H16N4S/c28-23-26-25-22(27(23)17-11-5-2-6-12-17)19-15-21(16-9-3-1-4-10-16)24-20-14-8-7-13-18(19)20/h1-15H,(H,26,28)
• InChI Key： KBPNGURCBJPKSO-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=C(C3C=CC=CC=3)N=C3C=CC=CC=23)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 380.10978
• Monoisotopic Mass: 380.109567
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: 5.1

Experimental Properties

• Density: 1.29
• Boiling Point: 565.3°C at 760 mmHg
• Flash Point: 295.7°C
• Refractive Index: 1.721
• PSA: 40.52

Additional information on 4-phenyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-phenyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 70059-80-2)

The compound 4-phenyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 70059-80-2) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse biological activities and industrial uses. The presence of both quinoline and triazole moieties in its structure makes it a subject of interest for researchers exploring pharmaceutical intermediates, material science, and organic synthesis.

One of the key reasons for the growing interest in 4-phenyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol is its potential role in drug discovery. The triazole-thiol group is a common pharmacophore found in many bioactive molecules, contributing to their antimicrobial, antifungal, and anticancer properties. Researchers are actively investigating whether this compound could serve as a building block for novel therapeutics, especially in the context of antibiotic resistance and cancer treatment, which are among the most pressing global health challenges today.

In addition to its pharmaceutical potential, CAS No. 70059-80-2 has also been studied for its applications in material chemistry. The quinoline moiety, in particular, is known for its fluorescence properties, making this compound a candidate for use in organic light-emitting diodes (OLEDs) and sensors. With the increasing demand for sustainable materials and green chemistry solutions, this compound's unique electronic properties could play a role in the development of next-generation optoelectronic devices.

The synthesis of 4-phenyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol typically involves multi-step reactions, including cyclization and condensation processes. Chemists are continually optimizing these methods to improve yield and purity, which are critical factors for both research and industrial-scale production. Recent advancements in catalytic methods and microwave-assisted synthesis have shown promise in streamlining the preparation of such complex heterocycles.

From an SEO perspective, this compound aligns with several trending search queries, such as "triazole derivatives in medicine", "quinoline-based fluorescent materials", and "CAS 70059-80-2 applications". These keywords reflect the interdisciplinary nature of the compound and its relevance to current scientific and industrial trends. By focusing on these aspects, this article aims to provide a comprehensive and up-to-date resource for researchers, chemists, and industry professionals seeking information about this versatile molecule.

In conclusion, 4-phenyl-5-(2-phenylquinolin-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 70059-80-2) represents a fascinating example of how heterocyclic chemistry continues to drive innovation across multiple disciplines. Whether in the realm of pharmaceutical development or advanced materials, this compound offers a wealth of opportunities for further exploration and application. As research progresses, it is likely that new uses and improved synthetic methods will emerge, solidifying its place in the landscape of modern chemistry.